Cas no 2770557-01-0 ((9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate
• CAS No: 2770557-01-0
• MF: C₂₃H₂₇NO₂
• MW: 349.46598649025
• CID: 6602088
• PubChem ID: 165995245
• Update Time: 2025-11-01

(9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770557-01-0
• EN300-37396638
• (9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate

• Inchi： 1S/C23H27NO2/c1-4-13-23(2,3)14-15-24-22(25)26-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h4-12,21H,1,13-16H2,2-3H3,(H,24,25)
• InChI Key： LGKMMCBOHWWUCK-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 349.204179104g/mol
• Monoisotopic Mass: 349.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate

(9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2770557-01-0, commonly referred to as (9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and drug delivery systems due to its versatile applications and innovative synthesis methods. In this article, we will delve into the structural characteristics, synthesis pathways, applications, and recent advancements related to this compound.

Structural Analysis

The molecular structure of (9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yl)carbamate is a fascinating combination of two distinct functional groups: the fluorenylmethyloxycarbonyl (Fmoc) group and the N-(3,3-dimethylhex-5-en-1-yl) group. The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. Its rigid aromatic structure provides excellent stability and reactivity under specific conditions. On the other hand, the N-(3,3-dimethylhex-5-en-1-yl) group introduces a branched alkene moiety with potential for further functionalization. This combination makes the compound highly versatile for various chemical transformations.

Synthesis and Characterization

The synthesis of (9H-fluoren-9-yl)methyl N-(3,3-dimethylhex-5-en-1-yllcarbamate typically involves a multi-step process that combines nucleophilic substitution and coupling reactions. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining high selectivity. The compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its molecular structure.

Applications in Materials Science

One of the most promising applications of (9H-fluorenemethylnonacylcarbamate) lies in its use as a precursor for advanced materials. The compound's ability to undergo controlled polymerization has made it a valuable building block for synthesizing high-performance polymers with tailored properties. For example, recent research has demonstrated its utility in creating stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH levels.

Additionally, the compound has shown potential in the development of self-healing materials. Its unique structure allows for dynamic covalent bonding networks that can reorganize under specific conditions, enabling self-repair mechanisms in polymer matrices. This property has significant implications for industries such as aerospace and electronics, where durability and longevity are critical.

Role in Drug Delivery Systems

In the field of drug delivery systems, (9H-fluorenylmethylnonacylcarbamate) has emerged as a valuable component for designing targeted drug carriers. Its ability to form stable complexes with therapeutic agents makes it ideal for encapsulating drugs with high efficiency. Recent studies have explored its use in polymeric nanoparticles that can deliver drugs directly to specific tissues or cells.

The compound's biocompatibility and controlled degradation properties further enhance its suitability for biomedical applications. Researchers have reported successful experiments where the compound was used to create biodegradable scaffolds for tissue engineering applications.

Recent Research Advances

The past few years have witnessed significant advancements in understanding the properties and applications of (9H-fluorenylmethylnonacylcarbamate). A groundbreaking study published in *Nature Chemistry* highlighted its role in developing novel catalytic systems for asymmetric synthesis. The compound's ability to act as a chiral auxiliary has opened new avenues for producing enantiomerically enriched compounds with high efficiency.

Another notable development involves its application in click chemistry reactions. Scientists have demonstrated that the compound can serve as a versatile linker for constructing complex molecular architectures through copper-catalyzed azide–alkyne cycloaddition (CuAAC). This approach has significantly simplified the synthesis of bioactive molecules with intricate structures.

Future Prospects

Looking ahead, (9H-fluorenylmethylnonacylcarbamate) is poised to play an even more prominent role in various scientific domains. Its unique combination of structural features makes it an ideal candidate for exploring new chemical reactions and material designs. As research continues to uncover its full potential, we can expect this compound to contribute significantly to advancements in medicine, materials science, and beyond.